Cas no 473249-36-4 (1-Propyl-1H-pyrazole-4-carbaldehyde)

1-Propyl-1H-pyrazole-4-carbaldehyde structure
473249-36-4 structure
Product Name:1-Propyl-1H-pyrazole-4-carbaldehyde
CAS No:473249-36-4
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD03727244
CID:1017633
PubChem ID:4711792
Update Time:2025-04-20

1-Propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 1-propyl- (9CI)
    • AC1NFP73
    • CTK6E4618
    • MolPort-000-891-286
    • SBB010272
    • STK349732
    • 1-propylpyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 1-propyl-
    • AMOT0263
    • NE33941
    • AM85780
    • AK110757
    • BAS 10150221
    • AB0038423
    • Y5790
    • ST45119049
    • ST24038191
    • Z802541394
    • 473249-36-4
    • BBL040017
    • YTA24936
    • A872192
    • 1-propyl-1h-pyrazole-4-carboxaldehyde
    • MFCD03727244
    • F8880-3572
    • DS-4937
    • C75254
    • SCHEMBL1197473
    • CS-W007154
    • AKOS000303331
    • DTXSID60405678
    • EN300-79617
    • MDL: MFCD03727244
    • Inchi: 1S/C7H10N2O/c1-2-3-9-5-7(6-10)4-8-9/h4-6H,2-3H2,1H3
    • InChI Key: VGOOENCTKLBWEI-UHFFFAOYSA-N
    • SMILES: O=CC1C=NN(C=1)CCC

Computed Properties

  • Exact Mass: 138.079312947 g/mol
  • Monoisotopic Mass: 138.079312947 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 138.17
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.10560

1-Propyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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